Cas no 103139-99-7 (6-Quinoxalinamine,3,8-dimethyl-)

• Product Name: 6-Quinoxalinamine,3,8-dimethyl-
• CAS No: 103139-99-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 125471
• PubChem ID: 13637371
• Update Time: 2025-04-18

6-Quinoxalinamine,3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinamine,3,8-dimethyl-
• 3,8-dimethylquinoxalin-6-amine
• 6-Quinoxalinamine,3,8-dimethyl-(9CI)
• ACMC-20m60p
• AG-D-13435
• AGN-PC-00NHQT
• CTK4A1772
• 103139-99-7
• DTXSID00545603

• Inchi： 1S/C10H11N3/c1-6-3-8(11)4-9-10(6)12-5-7(2)13-9/h3-5H,11H2,1-2H3
• InChI Key： VCSLOZYGPQLVCG-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=C2C=1C=C(C=C2C)N

Computed Properties

• Exact Mass: 173.09543
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8
• LogP: 2.41000